Cas no 6284-37-3 (2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol)

• Product Name: 2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol
• CAS No: 6284-37-3
• MF: C₁₁H₁₆N₆O₄
• MW: 296.282541275024
• CID: 1647545
• PubChem ID: 222074
• Update Time: 2025-04-21

2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol
• (6R)-6-(2,6-diamino-purin-9-yl)-2,6-anhydro-1-deoxy-L-mannitol
• AC1Q4X89
• AC1L5B9A
• 9-(6-deoxyhexopyranosyl)-9h-purine-2,6-diamine
• (6R)-6-(2,6-Diamino-purin-9-yl)-2,6-anhydro-1-desoxy-L-mannit
• AR-1H5079
• NSC7355
• (6R)-6-(2,6-diamino-purin-9-yl)-2,6-anhydro-1-deoxy-L-mannitol; AC1Q4X89; AC1L5B9A; 9-(6-deoxyhexopyranosyl)-9h-purine-2,6-diamine; (6R)-6-(2,6-Diamino-purin-9-yl)-2,6-anhydro-1-desoxy-L-mannit; AR-1H5079; NSC7355;
• NSC-7355
• DTXSID70278436
• 6284-37-3

• Inchi： 1S/C11H16N6O4/c1-3-5(18)6(19)7(20)10(21-3)17-2-14-4-8(12)15-11(13)16-9(4)17/h2-3,5-7,10,18-20H,1H3,(H4,12,13,15,16)
• InChI Key： ZSMPROJUPCHKEF-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(C(C1N1C=NC2C(N)=NC(N)=NC1=2)O)O)O

Computed Properties

• Exact Mass: 296.12348
• Monoisotopic Mass: 296.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 165.56